Cas no 910-78-1 (dimethyl 2,2''-biquinoline-4,4''-dicarboxylate)
910-78-1 structure
Product Name:dimethyl 2,2''-biquinoline-4,4''-dicarboxylate
CAS No:910-78-1
MF:C22H16N2O4
MW:372.373445510864
CID:881366
PubChem ID:281197
Update Time:2025-08-03
dimethyl 2,2''-biquinoline-4,4''-dicarboxylate Chemical and Physical Properties
Names and Identifiers
-
- dimethyl 2,2''-biquinoline-4,4''-dicarboxylate
- DTXSID20299939
- NSC-133813
- SCHEMBL14518623
- NSC133813
- Oprea1_064767
- dimethyl 2,2'-biquinoline-4,4'-dicarboxylate
- EU-0000401
- 910-78-1
- AKOS002664689
- methyl 2-(4-methoxycarbonylquinolin-2-yl)quinoline-4-carboxylate
-
- Inchi: 1S/C22H16N2O4/c1-27-21(25)15-11-19(23-17-9-5-3-7-13(15)17)20-12-16(22(26)28-2)14-8-4-6-10-18(14)24-20/h3-12H,1-2H3
- InChI Key: LPVYIWDMJJPHFH-UHFFFAOYSA-N
- SMILES: O(C)C(C1=CC(C2C=C(C(=O)OC)C3C=CC=CC=3N=2)=NC2C=CC=CC1=2)=O
Computed Properties
- Exact Mass: 372.111
- Monoisotopic Mass: 372.111
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 6
- Heavy Atom Count: 28
- Rotatable Bond Count: 5
- Complexity: 533
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3.9
- Topological Polar Surface Area: 78.4Ų
Experimental Properties
- Density: 1.305
- Boiling Point: 570.5°C at 760 mmHg
- Flash Point: 298.8°C
- Refractive Index: 1.667
dimethyl 2,2''-biquinoline-4,4''-dicarboxylate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658371-1g |
Dimethyl [2,2'-biquinoline]-4,4'-dicarboxylate |
910-78-1 | 98% | 1g |
¥10258.00 | 2024-04-25 | |
| SHANG HAI HAO HONG Biomedical Technology Co., Ltd. | 1658371-5g |
Dimethyl [2,2'-biquinoline]-4,4'-dicarboxylate |
910-78-1 | 98% | 5g |
¥20192.00 | 2024-04-25 |
dimethyl 2,2''-biquinoline-4,4''-dicarboxylate Related Literature
-
Jieun Kim,Han-Saem Park,Tae-Hee Kim,Sung Yeol Kim,Hyun-Kon Song Phys. Chem. Chem. Phys., 2014,16, 5295-5300
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Haitao Li,Yu Pan,Zhizhi Wang,Shan Chen,Ruixin Guo,Jianqiu Chen RSC Adv., 2015,5, 100775-100782
910-78-1 (dimethyl 2,2''-biquinoline-4,4''-dicarboxylate) Related Products
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